Cas no 1270498-99-1 (3-amino-3-(quinolin-2-yl)propan-1-ol)

• Product Name: 3-amino-3-(quinolin-2-yl)propan-1-ol
• CAS No: 1270498-99-1
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 5820266
• PubChem ID: 65239858
• Update Time: 2025-06-11

3-amino-3-(quinolin-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-Quinolinepropanol, γ-amino-
• 3-amino-3-(quinolin-2-yl)propan-1-ol
• AKOS014574415
• 1270498-99-1
• CS-0355186
• EN300-1848250

• Inchi： 1S/C12H14N2O/c13-10(7-8-15)12-6-5-9-3-1-2-4-11(9)14-12/h1-6,10,15H,7-8,13H2
• InChI Key： FLHDAEVHGAJPQC-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)C=CC=1C(N)CCO

Computed Properties

• Exact Mass: 202.110613074g/mol
• Monoisotopic Mass: 202.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 59.1Ų

Experimental Properties

• Density: 1.203±0.06 g/cm3(Predicted)
• Boiling Point: 405.6±30.0 °C(Predicted)
• pka: 14.89±0.10(Predicted)

Additional information on 3-amino-3-(quinolin-2-yl)propan-1-ol

Comprehensive Overview of 3-amino-3-(quinolin-2-yl)propan-1-ol (CAS No. 1270498-99-1): Properties, Applications, and Industry Insights

3-amino-3-(quinolin-2-yl)propan-1-ol (CAS No. 1270498-99-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This quinoline-derived molecule combines a propanol backbone with an amino functional group, making it a versatile intermediate for drug discovery and material science. Researchers are particularly interested in its role as a building block for small-molecule inhibitors and biologically active compounds, aligning with current trends in targeted therapy development.

The compound's molecular structure features a quinolin-2-yl moiety, which is known to enhance binding affinity to biological targets. This characteristic has led to its exploration in kinase inhibitor research, a hot topic in oncology and inflammation studies. Recent publications highlight its utility in designing selective enzyme modulators, addressing the growing demand for precision medicine approaches. The presence of both amino and hydroxyl groups allows for diverse derivatization pathways, making it valuable for combinatorial chemistry.

From a synthetic chemistry perspective, CAS 1270498-99-1 demonstrates interesting reactivity patterns. Its chiral center at the 3-position opens possibilities for asymmetric synthesis applications, particularly in creating enantiomerically pure pharmaceuticals. This aligns with industry's increasing focus on stereoselective synthesis to improve drug efficacy and reduce side effects. The compound's solubility profile (moderate in polar solvents) and thermal stability make it suitable for various catalytic reactions and microwave-assisted synthesis techniques.

In material science applications, the quinoline core of 3-amino-3-(quinolin-2-yl)propan-1-ol contributes to fluorescence properties, sparking interest in optical materials development. Researchers are investigating its potential in OLED technology and molecular sensors, areas experiencing rapid growth due to advancements in display technologies and environmental monitoring. The compound's ability to form metal complexes also makes it relevant for catalysis research and coordination chemistry studies.

Quality control of 1270498-99-1 typically involves advanced analytical techniques such as HPLC purity analysis, mass spectrometry, and NMR characterization. These methods ensure batch-to-batch consistency for research applications. The compound's storage stability under inert atmospheres and its handling precautions (recommended protection from moisture) are frequently discussed topics in technical forums, reflecting practical concerns of laboratory professionals.

Market trends show growing demand for high-purity 3-amino-3-(quinolin-2-yl)propan-1-ol, driven by pharmaceutical R&D investments. Suppliers increasingly focus on custom synthesis services and scale-up production capabilities to meet researcher needs. The compound's patent landscape reveals its inclusion in several drug candidate formulations, particularly in therapeutic areas like autoimmune disorders and metabolic diseases.

Environmental and regulatory aspects of CAS 1270498-99-1 follow standard REACH compliance protocols. While not classified as hazardous under current regulations, proper waste disposal procedures are recommended. The scientific community continues to explore its green chemistry potential, including biodegradation pathways and eco-friendly synthesis methods - topics gaining traction in sustainable chemistry discussions.

Future research directions for this compound may explore its structure-activity relationships in greater depth, particularly through computational modeling approaches. The integration of AI-assisted drug design tools could accelerate discovery of novel applications. Additionally, its potential in combination therapies and drug delivery systems represents promising avenues for investigation, aligning with personalized medicine advancements.